N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine

• IUPAC Name: 2-(2-chlorophenoxy)-N-[(3-methyl-1-prop-2-enylpyrazol-4-yl)methyl]ethanamine
• InChI: InChI=1S/C16H20ClN3O/c1-3-9-20-12-14(13(2)19-20)11-18-8-10-21-16-7-5-4-6-15(16)17/h3-7,12,18H,1,8-11H2,2H3
• InChI Key: VQWSIZQNKRQBGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CNCCOC2=CC=CC=C2Cl)CC=C
• Molecular Formula: C16H20ClN3O
• Molecular Weight: 305.80 g/mol

Description

N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine, also known as AM251, is a synthetic cannabinoid receptor antagonist that has been widely used in scientific research. It was first synthesized in the late 1990s and has since been used to investigate the endocannabinoid system and its role in various physiological processes.

Mechanism of Action

N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine is a competitive antagonist of the cannabinoid receptor CB1. It binds to the receptor and prevents the binding of endogenous cannabinoids such as anandamide and 2-arachidonoylglycerol. This leads to a decrease in the activity of the endocannabinoid system and a reduction in the effects of cannabinoids.
Biochemical and Physiological Effects:
N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, and to decrease food intake and body weight in rats. N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine has also been shown to have anxiogenic effects, meaning that it increases anxiety in animals.

Advantages and Limitations for Lab Experiments

N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine has several advantages for use in lab experiments. It is a highly specific antagonist of the CB1 receptor, meaning that it does not interact with other receptors in the body. It is also relatively easy to synthesize and has a long shelf life. However, N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine has some limitations. It is not very soluble in water, which can make it difficult to use in some experiments. It also has some off-target effects, meaning that it can interact with other proteins in the body besides the CB1 receptor.

Future Directions

There are several future directions for research involving N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine. One area of interest is the role of the endocannabinoid system in psychiatric disorders such as anxiety and depression. N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine has been shown to have anxiogenic effects, and further research could help to elucidate the mechanisms underlying these effects. Another area of interest is the use of N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine in the treatment of obesity. N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine has been shown to decrease food intake and body weight in rats, and further research could help to determine whether it could be used as a treatment for obesity in humans. Finally, there is interest in developing more specific antagonists of the CB1 receptor that do not have off-target effects. Such compounds could be used to investigate the role of the endocannabinoid system in various physiological processes with greater specificity.

Synthesis Methods

The synthesis of N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine involves several steps, starting with the reaction of 1-allyl-3-methyl-1H-pyrazol-4-carboxylic acid with thionyl chloride to yield the corresponding acid chloride. This is then reacted with 2-(2-chlorophenoxy)ethanamine in the presence of a base such as triethylamine to yield the final product, N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine. The synthesis of N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine has been optimized over the years to improve yield and purity.

Scientific Research Applications

N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine has been used extensively in scientific research to investigate the endocannabinoid system and its role in various physiological processes. It has been used to study the effects of cannabinoids on pain, inflammation, appetite, and mood. N-[(1-allyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-(2-chlorophenoxy)ethanamine has also been used to investigate the role of the endocannabinoid system in addiction and withdrawal.